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Compound of Interest

Compound Name:
Benzoic acid, 5-amino-2-

(pentyloxy)-

CAS No.: 13737-91-2

Cat. No.: B1666661

Get Quote

Executive Summary
5-amino-2-(pentyloxy)benzoic acid represents a classic amphiphilic pharmacophore. Its

solubility behavior is governed by a "push-pull" mechanism: the hydrophilic zwitterionic core

(amine/carboxylic acid) competes with the lipophilic pentyl ether tail. Unlike its parent

compound (5-aminosalicylic acid), the pentyl chain drastically reduces aqueous solubility while

enhancing affinity for moderately polar organic solvents. This guide outlines the thermodynamic

drivers of this dissolution and provides a validated protocol for determining its precise solubility

limits, essential for optimizing crystallization and purification yields.

Molecular Profile & Solubility Mechanism
Structural Analysis
The molecule consists of three distinct solubility-determining domains:
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The Zwitterionic Core: The C5-amino and C1-carboxylic acid groups can form strong

intermolecular hydrogen bonds (zwitterionic lattice), resulting in a high melting point and high

lattice energy.

The Ether Linkage (C2): Acts as a hydrogen bond acceptor, improving solubility in protic

solvents.

The Pentyl Tail (C5 Chain): A significant hydrophobic domain that disrupts water structure

(entropic penalty) but interacts favorably with non-polar solvents via Van der Waals forces.

Predicted Solubility Ranking (Derived from Homologous
Series)
Based on data for 5-aminosalicylic acid (5-ASA) and 5-amino-2-ethoxybenzoic acid, the

expected solubility hierarchy for the pentyloxy derivative is:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class
Representative
Solvents

Predicted Solubility Mechanistic Driver

Polar Aprotic DMSO, DMF, THF Very High

Disrupts zwitterionic

lattice; solvates both

polar head and non-

polar tail.

Polar Protic Methanol, Ethanol Moderate

H-bonding with

amine/acid; Pentyl tail

creates steric

hindrance compared

to 5-ASA.

Moderately Polar Ethyl Acetate, Acetone Moderate-High

"Sweet spot" for the

ether/ester

functionality; reduced

lattice energy penalty.

Non-Polar Toluene, n-Heptane Low-Moderate

Higher than 5-ASA

due to pentyl chain,

but polar head group

limits saturation.

Aqueous Water (pH 7) Very Low

Hydrophobic effect of

the pentyl chain

dominates.

Thermodynamic Modeling
To accurately predict solubility (

) as a function of temperature (

), the Modified Apelblat Equation is the industry standard for this class of benzoic acid
derivatives.

The Apelblat Model
: Mole fraction solubility of the solute.[1]
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: Absolute temperature (Kelvin).[1][2][3][4]

: Empirical parameters representing the non-ideality of the solution.

Thermodynamic Implications:

Dissolution Enthalpy (

): Typically positive (endothermic).[5] Solubility increases with Temperature.[1]

Dissolution Entropy (

): Positive.[3][5] The disorder increases as the crystal lattice breaks down, driven by the
flexible pentyl chain.

Visualization: Dissolution Dynamics
The following diagram illustrates the competing forces during the dissolution of 5-amino-2-

(pentyloxy)benzoic acid.
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Figure 1: Mechanistic pathway of dissolution. The solvent must overcome the zwitterionic

lattice energy (Red) using lipophilic interactions with the pentyl tail and H-bonding with the

head group.

Experimental Protocol: Gravimetric Determination
Since specific literature values are absent, you must generate self-validated data. This protocol

uses the Static Equilibrium Method, the gold standard for solubility publications in J. Chem.

Eng. Data.

Materials & Equipment
Solute: 5-amino-2-(pentyloxy)benzoic acid (Purity > 99.0%, verified by HPLC).

Solvents: HPLC Grade (Methanol, Ethanol, Acetone, Ethyl Acetate, Toluene).

Apparatus: Jacketed glass vessel (50 mL) with magnetic stirring.

Temp Control: Circulating water bath (Stability

K).

Workflow Diagram
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Figure 2: Standardized Static Equilibrium Workflow for solubility determination.

Step-by-Step Procedure
Preparation: Add excess 5-amino-2-(pentyloxy)benzoic acid to 20 mL of solvent in the

jacketed vessel. The solution must remain turbid (solid present).

Equilibration: Stir continuously for 24 hours at the target temperature (

).

Note: Ensure the temperature is controlled to
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K to prevent supersaturation errors.

Settling: Stop stirring and allow the suspension to settle for 2 hours. Maintain temperature.

Sampling: Withdraw 2-5 mL of the supernatant using a syringe equipped with a 0.45 µm

PTFE filter.

Critical: Pre-heat the syringe and filter to the solution temperature to prevent precipitation

during sampling.

Quantification:

Transfer the filtrate to a pre-weighed weighing dish (

).

Weigh the dish + liquid (

).

Evaporate solvent in a vacuum oven at 40°C until constant weight (

).

Calculation:

Applications in Process Chemistry
Understanding this solubility profile enables the design of efficient purification processes:

Cooling Crystallization: Due to the steep solubility curve (Apelblat behavior), dissolving in hot

Ethanol or Ethyl Acetate and cooling to 0-5°C will yield high recovery.

Anti-Solvent Crystallization: Dissolve in a high-solubility solvent (THF or DMSO) and slowly

add Water (Anti-solvent). The hydrophobic pentyl tail will force precipitation rapidly as water

content increases.

Impurity Rejection: The pentyl chain makes this molecule significantly more soluble in

Toluene than its polar impurities (e.g., inorganic salts or unreacted 5-aminosalicylic acid).
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Washing the crude solid with Toluene can remove lipophilic byproducts, while water washing

removes polar byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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